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Compound of Interest

Compound Name: Nickel gluconate

Cat. No.: B3280631

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
specifications of nickel gluconate. The information is curated to be a vital resource for
researchers, scientists, and professionals involved in drug development and other scientific

applications.

Chemical Identity and General Properties

Nickel gluconate is the nickel salt of D-gluconic acid. It is an organic compound that sees use
as a nutritional supplement and as a pharmaceutical intermediate.[1][2] It is typically presented
as a green crystalline powder or granules.[3]

Table 1: General and Chemical Identity of Nickel Gluconate
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Identifier Value Reference(s)
nickel(2+);
Chemical Name (2R,3S,4R,5R)-2,3,4,5,6- [4]

pentahydroxyhexanoate

CAS Number 71957-07-8 [4]

Molecular Formula C12H22NiO14 [4]

Molecular Weight 448.99 g/mol [4]
Green crystalline powder or

Appearance [3]
granules

Odor Odorless [5]

Physicochemical Specifications

Understanding the physicochemical properties of nickel gluconate is crucial for its application
in research and pharmaceutical formulations. These properties influence its behavior in various
systems and are key to quality control.

Table 2: Physicochemical Properties of Nickel Gluconate

Property Value Reference(s)
Solubility Soluble in water. [6]

pH (10% aqueous solution) 50-75 [71[8]

Melting Point Decomposes upon heating. [9]

Loss on Drying <12.0% [10]

Quality Control Specifications

For pharmaceutical applications, nickel gluconate must adhere to strict quality control
standards to ensure its purity, safety, and efficacy. The following table outlines common
impurity limits.
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Table 3: Quality Control Specifications for Pharmaceutical-Grade Nickel Gluconate

Impurity Limit Reference(s)
Arsenic (As) <3 ppm [10]
Lead (Pb) <0.001% [10]
Chloride (CI) <0.07% [10]
Sulfate (SOa4) < 0.05% [10]
Reducing Substances <1.0% [10]
Assay 97.0% - 102.0% [10]

Experimental Protocols

Detailed methodologies are essential for the accurate determination of the physicochemical
and quality control parameters of nickel gluconate.

Determination of Aqueous Solubility

Objective: To determine the solubility of nickel gluconate in water at a specific temperature.
Methodology (Shake-Flask Method):

o Preparation of Saturated Solution: Add an excess amount of nickel gluconate to a known
volume of deionized water in a sealed, temperature-controlled flask.

o Equilibration: Agitate the flask at a constant temperature (e.g., 25 °C) for a sufficient period
(e.g., 24-48 hours) to ensure equilibrium is reached.

o Sample Collection and Preparation: After equilibration, allow the undissolved solid to settle.
Carefully withdraw a known volume of the supernatant, ensuring no solid particles are
included. The sample may be filtered through a 0.45 pum filter.

e Analysis: Analyze the concentration of nickel in the filtrate using a validated analytical
method such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-
Mass Spectrometry (ICP-MS).
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o Calculation: Calculate the solubility in g/100 mL or other desired units based on the
measured nickel concentration and the molecular weight of nickel gluconate.

pH Determination of an Aqueous Solution

Objective: To measure the pH of a 10% (w/v) aqueous solution of nickel gluconate.
Methodology:

e Solution Preparation: Accurately weigh 10 g of nickel gluconate and dissolve it in deionized
water to make a final volume of 100 mL.

e pH Meter Calibration: Calibrate a pH meter using standard buffer solutions (e.g., pH 4.0, 7.0,
and 10.0).

o Measurement: Immerse the calibrated pH electrode into the prepared 10% nickel gluconate
solution. Allow the reading to stabilize and record the pH value.

Thermal Analysis: Melting Point and Decomposition

Obijective: To characterize the thermal behavior of nickel gluconate using Differential
Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Methodology:

o Sample Preparation: Accurately weigh a small amount of nickel gluconate (typically 5-10
mgq) into an appropriate DSC or TGA pan.

¢ Instrument Setup (DSC): Place the sample pan and a reference pan in the DSC instrument.
Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,
nitrogen). Record the heat flow as a function of temperature.

 Instrument Setup (TGA): Place the sample pan in the TGA instrument. Heat the sample at a
controlled rate (e.g., 10 °C/min) under an inert atmosphere. Record the mass loss as a
function of temperature.

o Data Analysis: Analyze the resulting thermograms. The DSC curve will show endothermic or
exothermic peaks corresponding to phase transitions or decomposition. The TGA curve will

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b3280631?utm_src=pdf-body
https://www.benchchem.com/product/b3280631?utm_src=pdf-body
https://www.benchchem.com/product/b3280631?utm_src=pdf-body
https://www.benchchem.com/product/b3280631?utm_src=pdf-body
https://www.benchchem.com/product/b3280631?utm_src=pdf-body
https://www.benchchem.com/product/b3280631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3280631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

show the temperature ranges at which mass loss occurs, indicating decomposition.[11]

Assay and Purity Analysis by High-Performance Liquid
Chromatography (HPLC)

Objective: To determine the purity of nickel gluconate and quantify any related substances.
Methodology (General Approach):

o Chromatographic System: Utilize an HPLC system equipped with a suitable detector (e.qg.,
UV-Vis at a low wavelength like 210 nm, or a more specific detector like a Pulsed
Amperometric Detector for gluconate).

o Column: A column suitable for the separation of organic acids, such as a sulfonated
polystyrene-divinylbenzene (PS-DVB) resin column, can be used.[12]

o Mobile Phase: An acidic mobile phase, such as a dilute sulfuric acid solution, is often
employed.[12]

o Standard and Sample Preparation: Prepare a standard solution of known concentration of a
reference standard (e.g., potassium gluconate).[13] Prepare a sample solution of nickel
gluconate at a known concentration in deionized water.

e Analysis: Inject the standard and sample solutions into the HPLC system and record the
chromatograms.

o Calculation: Identify and quantify the gluconate peak in the sample chromatogram by
comparing its retention time and peak area to that of the standard. Calculate the assay of
nickel gluconate and the percentage of any impurities.

Signaling Pathways and In Vitro Applications

Nickel compounds have been shown to influence various cellular signaling pathways, which is
a critical consideration in drug development and toxicology studies.

Nickel-Induced Signaling Pathways
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Nickel ions can activate several signaling pathways implicated in cellular stress, inflammation,
and carcinogenesis. Understanding these pathways is crucial for assessing the biological
effects of nickel gluconate.

Nickel lons

Reactive Oxygen Species (ROS) Hypoxia-like State

JNK/MAPK Pathway NF-kB Pathway HIF-1a Stabilization

Activation ctivation ctivation

Target Gene Expression

Histone H3 Phosphorylation Pro-inflammatory Cytokine Production (e.g., Glycolytic Enzymes)

Click to download full resolution via product page

Caption: Nickel-induced cellular signaling pathways.

In Vitro Drug Screening Workflow

A common application in drug development is the assessment of a compound's cytotoxicity.
The following workflow outlines a typical in vitro screening process for a substance like nickel

gluconate.
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Caption: In Vitro Cytotoxicity Screening Workflow.
Stability and Storage
Proper storage is essential to maintain the integrity of nickel gluconate.

Table 4: Stability and Storage Recommendations
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Condition Recommendation Reference(s)
Storage Temperature Room temperature [10]
Humidity Store in a dry place [10]
Light Protect from light [14][15]
Container Well-closed containers [7]
Relatively stable in acidic and
pH Stability neutral conditions; poor
stability in alkaline conditions.
Should be evaluated as per
Photostability ICH Q1B guidelines, especially  [14][16]

for solutions.

Synthesis of Nickel Gluconate

A general approach to the synthesis of nickel gluconate involves the reaction of a nickel salt

with gluconic acid or a soluble gluconate salt. The following diagram illustrates a conceptual

synthesis pathway.

Reactants

Gluconic Acid or
Sodium Gluconate ||

Reaction

Aqueous Solution
(Controlled pH and Temperature)

Purification

Crystallization f——————————®| Filtration and Washing 4> | Y \jickel Gluconate

Click to download full resolution via product page

Caption: Conceptual Synthesis Workflow for Nickel Gluconate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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